Cas no 81957-76-8 (Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI))

• Product Name: Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
• CAS No: 81957-76-8
• MF: C₁₈H₂₀N₂
• MW: 267.383289337158
• CID: 720841
• PubChem ID: 329818075
• Update Time: 2025-04-19

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
• Mianserin-d3 Dihydrochloride
• MIANSERIN-D3
• Mianserin-D3 solution
• (+/-)-<methyl-(2)H>Mianserin
• (+/-)-Mianserin-d3 Hydrochloride
• <N-C(2)H3>mianserin
• 1,2,3,4,10,14b-Hexahydro-2-(methyl-d3)-dibenzo[c,f]pyrazino[1,2-a]azepine Hydrochloride
• Mianserine-d3 Dihydrochloride
• 5-(trideuteriomethyl)-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene
• Mianserin-D3 0.1 mg/ml in Methanol
• 2-(~2~H_3_)Methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepine
• DTXSID30662130
• AKOS030242844
• Dibenzo[c,f]pyrazino[1,2-a]azepine, 1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI); Mianserin-D3
• 81957-76-8
• HY-B0188S
• CS-0374789
• UEQUQVLFIPOEMF-FIBGUPNXSA-N

• MDL： MFCD00673296
• Inchi： 1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/i1D3
• InChI Key： UEQUQVLFIPOEMF-FIBGUPNXSA-N
• SMILES： N12C3C=CC=CC=3CC3C=CC=CC=3C1CN(C([2H])([2H])[2H])CC2

Computed Properties

• Exact Mass: 267.18100
• Monoisotopic Mass: 267.181
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 3.4

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 6.48000
• LogP: 3.08680
• Color/Form: 100 μg/mL in methanol

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：2-8°C